Cas no 813440-67-4 (1,2,3-Oxathiazine, tetrahydro-4,4-dimethyl-, 2,2-dioxide)

• Product Name: 1,2,3-Oxathiazine, tetrahydro-4,4-dimethyl-, 2,2-dioxide
• CAS No: 813440-67-4
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 704116
• PubChem ID: 12003001
• Update Time: 2025-04-19

1,2,3-Oxathiazine, tetrahydro-4,4-dimethyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Oxathiazine, tetrahydro-4,4-dimethyl-, 2,2-dioxide
• 4,4-DIMETHYL-[1,2,3]OXATHIAZINANE 2,2-DIOXIDE
• 4,4-dimethyloxathiazinane 2,2-dioxide
• DTXSID20475610
• 4,4-dimethyl-2,2-dioxo-(1,2,3)oxathiazinane
• SCHEMBL3620418
• GYHRWNSWMFTXHT-UHFFFAOYSA-N
• 813440-67-4
• AKOS006284761

• Inchi： 1S/C5H11NO3S/c1-5(2)3-4-9-10(7,8)6-5/h6H,3-4H2,1-2H3
• InChI Key： GYHRWNSWMFTXHT-UHFFFAOYSA-N
• SMILES： S1(NC(C)(C)CCO1)(=O)=O

Computed Properties

• Exact Mass: 165.04596439g/mol
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.8Ų